Cas no 2171825-68-4 ((3-aminothiophen-2-yl)methanethiol)
(3-aminothiophen-2-yl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- (3-aminothiophen-2-yl)methanethiol
- EN300-1288589
- 2171825-68-4
-
- Inchi: 1S/C5H7NS2/c6-4-1-2-8-5(4)3-7/h1-2,7H,3,6H2
- InChI Key: HCVUQEPGFSWUAZ-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1CS)N
Computed Properties
- Exact Mass: 145.00199157g/mol
- Monoisotopic Mass: 145.00199157g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 55.3Ų
(3-aminothiophen-2-yl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1288589-1.0g |
(3-aminothiophen-2-yl)methanethiol |
2171825-68-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1288589-50mg |
(3-aminothiophen-2-yl)methanethiol |
2171825-68-4 | 50mg |
$768.0 | 2023-10-01 | ||
| Enamine | EN300-1288589-100mg |
(3-aminothiophen-2-yl)methanethiol |
2171825-68-4 | 100mg |
$804.0 | 2023-10-01 | ||
| Enamine | EN300-1288589-250mg |
(3-aminothiophen-2-yl)methanethiol |
2171825-68-4 | 250mg |
$840.0 | 2023-10-01 | ||
| Enamine | EN300-1288589-500mg |
(3-aminothiophen-2-yl)methanethiol |
2171825-68-4 | 500mg |
$877.0 | 2023-10-01 | ||
| Enamine | EN300-1288589-1000mg |
(3-aminothiophen-2-yl)methanethiol |
2171825-68-4 | 1000mg |
$914.0 | 2023-10-01 | ||
| Enamine | EN300-1288589-2500mg |
(3-aminothiophen-2-yl)methanethiol |
2171825-68-4 | 2500mg |
$1791.0 | 2023-10-01 | ||
| Enamine | EN300-1288589-5000mg |
(3-aminothiophen-2-yl)methanethiol |
2171825-68-4 | 5000mg |
$2650.0 | 2023-10-01 | ||
| Enamine | EN300-1288589-10000mg |
(3-aminothiophen-2-yl)methanethiol |
2171825-68-4 | 10000mg |
$3929.0 | 2023-10-01 |
(3-aminothiophen-2-yl)methanethiol Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on (3-aminothiophen-2-yl)methanethiol
Professional Introduction to (3-aminothiophen-2-yl)methanethiol (CAS No. 2171825-68-4)
In the realm of chemical and pharmaceutical research, the compound (3-aminothiophen-2-yl)methanethiol (CAS No. 2171825-68-4) has garnered significant attention due to its unique structural and functional properties. This compound, characterized by its thiophene core substituted with an amino group and a methanethiol side chain, presents a versatile platform for the development of novel bioactive molecules. The strategic positioning of these functional groups allows for diverse interactions with biological targets, making it a promising candidate in drug discovery and material science applications.
The molecular structure of (3-aminothiophen-2-yl)methanethiol incorporates a thiophene ring, which is a heterocyclic aromatic compound known for its stability and ability to participate in various chemical reactions. The presence of an amino group at the 3-position enhances the compound's reactivity, enabling it to form hydrogen bonds and coordinate with metal ions. Additionally, the methanethiol side chain introduces a thiol group, which is highly reactive and capable of participating in disulfide bond formation, a crucial aspect in protein stabilization and enzyme activity modulation.
Recent advancements in medicinal chemistry have highlighted the potential of thiophene derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds containing thiophene moieties exhibit remarkable efficacy in inhibiting enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. Specifically, (3-aminothiophen-2-yl)methanethiol has been investigated for its potential role in modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators.
In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized computational modeling to predict the binding affinity of (3-aminothiophen-2-yl)methanethiol to COX-2, a key enzyme implicated in chronic inflammation. The study revealed that the compound exhibits high binding affinity due to its ability to engage multiple hydrogen bonding interactions and hydrophobic pockets within the enzyme's active site. These findings provide a strong rationale for further exploration of this compound as a potential anti-inflammatory agent.
Furthermore, the thiol group in (3-aminothiophen-2-yl)methanethiol has been exploited for its ability to interact with biological thiols, such as glutathione, which plays a critical role in cellular redox homeostasis. By modulating glutathione levels, this compound may have therapeutic implications in conditions characterized by oxidative stress, such as Alzheimer's disease and Parkinson's disease. Preliminary in vitro studies have shown that (3-aminothiophen-2-yl)methanethiol can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.
The versatility of (3-aminothiophen-2-yl)methanethiol extends beyond its pharmaceutical applications. In material science, thiophene derivatives are widely used due to their excellent electrical conductivity and stability. The presence of an amino group enhances the solubility of this compound, making it suitable for various formulations and applications. Researchers have explored its potential use in organic electronics, where it can serve as a building block for conductive polymers and organic semiconductors.
Recent research has also highlighted the role of thiophene-based compounds in photodynamic therapy (PDT), a treatment modality that utilizes light-sensitive agents to generate reactive oxygen species for cancer cell destruction. The unique electronic properties of thiophene rings allow these compounds to absorb light at specific wavelengths, facilitating efficient energy transfer to oxygen molecules and generating singlet oxygen radicals. (3-aminothiophen-2-yl)methanethiol, with its optimized molecular structure, could potentially be developed into an effective photosensitizer for PDT applications.
In conclusion, (3-aminothiophen-2-yl)methanethiol (CAS No. 2171825-68-4) represents a multifaceted compound with significant potential across multiple domains of research and application. Its unique structural features enable diverse interactions with biological targets, making it a valuable asset in drug discovery efforts aimed at addressing inflammatory diseases, neurodegenerative disorders, and cancer. Additionally, its utility in material science applications underscores its broad applicability beyond pharmaceuticals. As research continues to uncover new therapeutic possibilities and innovative uses for thiophene derivatives like this one, their importance is poised to grow even further.
2171825-68-4 ((3-aminothiophen-2-yl)methanethiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)